2-Fluoro-2-phenylacetyl chloride

• Molecular Formula: C8H6ClFO
• Molecular Weight: 172.58 g/mol
• IUPAC Name: 2-fluoro-2-phenylacetyl chloride
• InChI: InChI=1S/C8H6ClFO/c9-8(11)7(10)6-4-2-1-3-5-6/h1-5,7H
• InChI Key: VFWZIUUVUDYNJF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C(=O)Cl)F

Description

2-Fluoro-2-phenylacetyl chloride (C₈H₆ClFO) is a fluorinated derivative of phenylacetyl chloride, characterized by a fluorine atom at the benzylic position. This modification significantly alters its electronic and steric properties compared to non-fluorinated analogs. The fluorine atom’s high electronegativity enhances electrophilicity at the carbonyl carbon, making it a reactive intermediate in synthesizing fluorinated pharmaceuticals, agrochemicals, or polymers.

Comparison with Similar Compounds

2-Azido-2-phenylacetyl Chloride

• Structure : Replaces fluorine with an azide (-N₃) group.
• In contrast, fluorine enhances stability and directs regioselectivity in substitution reactions.
• Applications : Used in bioorthogonal labeling, whereas fluorinated analogs are preferred for stability in medicinal chemistry .

2-(2-Chloro-6-fluorophenyl)-2-(dimethylamino)acetic Acid Hydrochloride

• Structure: Combines chlorine and fluorine on the phenyl ring, with a dimethylamino substituent.
• Applications : This dual-halogenated compound is used in drug development for its balanced solubility and receptor-binding properties .

(S)-2-Chloro-2-phenylacetic Acid

• Structure : Substitutes fluorine with chlorine at the benzylic position.
• Reactivity : Chlorine’s larger atomic radius reduces electrophilicity compared to fluorine, slowing acyl chloride formation.
• Applications : Primarily used as a chiral building block in asymmetric synthesis, whereas fluorinated analogs offer metabolic stability in bioactive molecules .

2-Fluoro-2-methylpropanoyl Chloride

• Structure : Features a branched fluoroalkyl chain instead of a phenyl group.
• Reactivity : The methyl group sterically shields the carbonyl carbon, reducing reactivity. The phenyl ring in 2-fluoro-2-phenylacetyl chloride enhances conjugation, stabilizing intermediates during synthesis.
• Applications : Branched analogs are used in polymer chemistry, while aromatic derivatives are common in drug synthesis .

Comparative Analysis Table

Compound	Substituent(s)	Molecular Weight	Key Properties	Applications	Reference
2-Fluoro-2-phenylacetyl chloride	-F at benzylic position	172.59 g/mol	High electrophilicity, enhanced stability	Pharmaceutical intermediates
2-Azido-2-phenylacetyl chloride	-N₃ at benzylic position	193.62 g/mol	Explosive, click chemistry compatible	Bioorthogonal labeling
(S)-2-Chloro-2-phenylacetic acid	-Cl at benzylic position	186.60 g/mol	Chiral center, moderate reactivity	Asymmetric synthesis
2-Fluoro-2-methylpropanoyl chloride	-F, -CH₃ branches	108.52 g/mol	Steric hindrance, reduced reactivity	Polymer chemistry

Research Findings and Trends

• Fluorine vs. Chlorine : Fluorine’s electronegativity increases the electrophilicity of acyl chlorides, accelerating reactions like Friedel-Crafts acylation. Chlorine, being larger, prioritizes steric effects over electronic .
• Stability : Fluorinated compounds (e.g., 2-fluoro Deschloroketamine hydrochloride) exhibit ≥5-year stability at -20°C, attributed to fluorine’s resistance to metabolic degradation .
• Biochemical Relevance : Fluorine in oligonucleotides enhances RNA binding affinity by 2–3-fold compared to unmodified analogs, a trend that may extend to fluorinated acyl chlorides in enzyme inhibition .